Cas no 25383-28-2 ((10α)-25-(Acetyloxy)-2α,3α,16α,20-tetrahydroxy-9β-methyl-19-norlanost-5-ene-11,22-dione)

• Product Name: (10α)-25-(Acetyloxy)-2α,3α,16α,20-tetrahydroxy-9β-methyl-19-norlanost-5-ene-11,22-dione
• CAS No: 25383-28-2
• MF: C₃₂H₅₀O₈
• MW: 562.734611034393
• CID: 280200
• Update Time: 2023-11-19

(10α)-25-(Acetyloxy)-2α,3α,16α,20-tetrahydroxy-9β-methyl-19-norlanost-5-ene-11,22-dione Chemical and Physical Properties

Names and Identifiers

• 19-Norlanost-5-ene-11,22-dione,25-(acetyloxy)-2,3,16,20-tetrahydroxy-9-methyl-, (2a,3a,9b,10a,16a)- (9CI)
• (10α)-25-(Acetyloxy)-2α,3α,16α,20-tetrahydroxy-9β-methyl-19-norlanost-5-ene-11,22-dione
• CucurbitacinQ, dihydro-
• Dihydrocucurbitacin Q
• CID 101603274
• 19-Norlanost-5-ene-11,22-dione, 25-(acetyloxy)-2,3,16,20-tetrahydroxy-9-methyl-, (2α,3α,9β,10α,16α)-

• Inchi： 1S/C32H50O8/c1-17(33)40-27(2,3)13-12-23(36)32(9,39)25-21(35)15-29(6)22-11-10-18-19(14-20(34)26(38)28(18,4)5)31(22,8)24(37)16-30(25,29)7/h10,19-22,25-26,34-35,38-39H,11-16H2,1-9H3/t19-,20-,21-,22+,25+,26-,29+,30-,31+,32+/m1/s1
• InChI Key： LKYNAQSYQLFTCM-TVYZTUFPSA-N
• SMILES： O[C@@H]1C[C@@]2(C)[C@@H]3CC=C4C(C)(C)[C@@H]([C@@H](C[C@H]4[C@]3(C)C(C[C@]2(C)[C@H]1[C@@](C(CCC(C)(C)OC(C)=O)=O)(C)O)=O)O)O

Computed Properties

• Exact Mass: 562.351
• Monoisotopic Mass: 562.351
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 7
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 679.1±55.0 °C(Predicted)
• pka: 12.81±0.29(Predicted)